2-(3-Thienyl)ethanamine
Overview
Description
2-(3-Thienyl)ethanamine, also known as [2-(3-thienyl)ethyl]amine, is an organic compound with the molecular formula C6H9NS . It has an average mass of 127.207 Da and a monoisotopic mass of 127.045570 Da .
Molecular Structure Analysis
The molecular structure of 2-(3-Thienyl)ethanamine consists of a thiophene ring attached to an ethanamine group . The thiophene ring is a five-membered aromatic ring with four carbon atoms and one sulfur atom .Scientific Research Applications
1. Enzyme-Catalyzed Synthesis of Water-Soluble Conjugated Polythiophene
- Application Summary: 2-(3-Thienyl)ethanamine is used in the synthesis of a water-soluble conjugated polythiophene, poly [2- (3-thienyl)-ethoxy-4-butylsulfonate] (PTEBS), which is effective for making hybrid solar cells .
- Methods of Application: The polymerization of (3-thienyl)-ethoxy-4-butylsulfonate (TEBS) was catalyzed by the horseradish peroxidase (HRP) enzyme using hydrogen peroxide (H2O2) as an oxidant in an aqueous buffer . This is an environmentally friendly “green synthesis process” with high yields .
- Results: The resulting PTEBS is stable over a wide range of temperatures and has good solubility in water and ethanol . Photoluminescence quenching of the PTEBS/titanium dioxide (TiO2) composite implies successful exciton dissociation and separation at the PTEBS and TiO2 interface, which is beneficial for the construction of solar cells using green processing methods .
2. Synthesis of Thiophene Derivatives
- Application Summary: 2-(3-Thienyl)ethanamine is used in the synthesis of thiophene derivatives, which have a variety of properties and applications .
- Methods of Application: Various synthetic methods, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses, are used to produce thiophene derivatives .
- Results: Thiophene derivatives are used in industrial chemistry and material science as corrosion inhibitors . They also play a significant role in the development of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) . Furthermore, molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
3. Visual Raman Nano-Delivery System
properties
IUPAC Name |
2-thiophen-3-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NS/c7-3-1-6-2-4-8-5-6/h2,4-5H,1,3,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OANLWIQYRRVBPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50482771 |
Source
|
| Record name | 2-(3-Thienyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50482771 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Thienyl)ethanamine | |
CAS RN |
59311-67-0 |
Source
|
| Record name | 2-(3-Thienyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50482771 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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